Cas no 89852-62-0 (5-Amino-1-(2-hydroxy-ethyl)-2-methyl-1H-imidazole-4-carboxylic acid amide)

5-Amino-1-(2-hydroxy-ethyl)-2-methyl-1H-imidazole-4-carboxylic acid amide is a specialized imidazole derivative with a hydroxyethyl substituent, offering unique reactivity and solubility properties. Its structure combines an amino group and a carboxamide functionality, making it a versatile intermediate in pharmaceutical and fine chemical synthesis. The hydroxyethyl group enhances water solubility, facilitating reactions in aqueous media, while the imidazole core provides a stable heterocyclic scaffold for further functionalization. This compound is particularly valuable in the development of biologically active molecules, including potential drug candidates, due to its balanced hydrophilicity and structural flexibility. Its purity and stability under standard conditions ensure reliable performance in synthetic applications.
5-Amino-1-(2-hydroxy-ethyl)-2-methyl-1H-imidazole-4-carboxylic acid amide structure
89852-62-0 structure
Product Name:5-Amino-1-(2-hydroxy-ethyl)-2-methyl-1H-imidazole-4-carboxylic acid amide
CAS No:89852-62-0
MF:C7H12N4O2
MW:184.195780754089
CID:3103248
PubChem ID:535901
Update Time:2025-05-27

5-Amino-1-(2-hydroxy-ethyl)-2-methyl-1H-imidazole-4-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-1-(2-hydroxy-ethyl)-2-methyl-1H-imidazole-4-carboxylic acid amide
    • TimTec1_004588
    • RKAHFWIPNHOKFB-UHFFFAOYSA-N
    • AKOS006278858
    • 5-amino-1-(2-hydroxyethyl)-2-methylimidazole-4-carboxamide
    • CS-0325967
    • 1H-Imidazole-4-carboxamide, 5-amino-1-(2-hydroxyethyl)-2-methyl-
    • Oprea1_003730
    • HMS1547A12
    • 5-Amino-1-(2-hydroxyethyl)-2-methyl-1H-imidazole-4-carboxamide
    • STK766441
    • 89852-62-0
    • 5-Amino-1-(2-hydroxyethyl)-2-methyl-1H-imidazole-4-carboxamide #
    • EU-0019542
    • Inchi: 1S/C7H12N4O2/c1-4-10-5(7(9)13)6(8)11(4)2-3-12/h12H,2-3,8H2,1H3,(H2,9,13)
    • InChI Key: RKAHFWIPNHOKFB-UHFFFAOYSA-N
    • SMILES: OCCN1C(C)=NC(C(N)=O)=C1N

Computed Properties

  • Exact Mass: 184.09602564Da
  • Monoisotopic Mass: 184.09602564Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 107Ų

5-Amino-1-(2-hydroxy-ethyl)-2-methyl-1H-imidazole-4-carboxylic acid amide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on 5-Amino-1-(2-hydroxy-ethyl)-2-methyl-1H-imidazole-4-carboxylic acid amide

Comprehensive Overview of 5-Amino-1-(2-hydroxy-ethyl)-2-methyl-1H-imidazole-4-carboxylic acid amide (CAS No. 89852-62-0)

The compound 5-Amino-1-(2-hydroxy-ethyl)-2-methyl-1H-imidazole-4-carboxylic acid amide, identified by its CAS No. 89852-62-0, is a specialized organic molecule with significant applications in pharmaceutical and biochemical research. This imidazole derivative is characterized by its unique structural features, including an amino group, a hydroxyethyl side chain, and a carboxylic acid amide moiety. These functional groups contribute to its reactivity and potential utility in drug discovery and development.

In recent years, the demand for imidazole-based compounds has surged due to their versatile pharmacological properties. Researchers are particularly interested in 5-Amino-1-(2-hydroxy-ethyl)-2-methyl-1H-imidazole-4-carboxylic acid amide for its potential role in modulating enzymatic activity and its application in the synthesis of novel therapeutic agents. The compound's hydroxyethyl and amide groups make it a promising candidate for designing molecules with enhanced bioavailability and target specificity.

One of the most frequently asked questions about CAS No. 89852-62-0 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar solvents such as water and ethanol, which is advantageous for formulation development. Additionally, its stability at room temperature makes it suitable for long-term storage, a critical factor for laboratory and industrial applications.

The synthesis of 5-Amino-1-(2-hydroxy-ethyl)-2-methyl-1H-imidazole-4-carboxylic acid amide typically involves multi-step organic reactions, including condensation and amidation processes. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure high purity and accurate characterization. These methods align with the growing emphasis on quality control and regulatory compliance in the pharmaceutical industry.

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Another trending topic is the role of imidazole-based compounds in green chemistry. Researchers are exploring eco-friendly synthesis routes for 5-Amino-1-(2-hydroxy-ethyl)-2-methyl-1H-imidazole-4-carboxylic acid amide to minimize environmental impact. This aligns with global efforts to promote sustainable practices in chemical manufacturing, a subject of increasing interest among stakeholders.

In conclusion, 5-Amino-1-(2-hydroxy-ethyl)-2-methyl-1H-imidazole-4-carboxylic acid amide (CAS No. 89852-62-0) is a compound of considerable scientific and industrial importance. Its structural complexity, combined with its potential applications in drug development and green chemistry, makes it a focal point for ongoing research. By addressing common user queries and incorporating SEO-optimized keywords, this article aims to provide a comprehensive and accessible resource for professionals and enthusiasts alike.

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